Cas no 2137661-14-2 (β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester)

• Product Name: β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester
• CAS No: 2137661-14-2
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5298373
• PubChem ID: 165960875
• Update Time: 2025-07-15

β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester
• methyl 2-[({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)carbamoyl]acetate
• 2137661-14-2
• EN300-766712

• Inchi： 1S/C13H19NO4/c1-17-11(16)5-10(15)14-8-12-6-9(12)7-18-13(12)3-2-4-13/h9H,2-8H2,1H3,(H,14,15)
• InChI Key： HVPWIXXERVICEB-UHFFFAOYSA-N
• SMILES： O1CC2CC2(CNC(CC(=O)OC)=O)C21CCC2

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 443.9±20.0 °C(Predicted)
• pka: 12.90±0.46(Predicted)

Additional information on β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester

Comprehensive Analysis of β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester (CAS No. 2137661-14-2)

The compound β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester (CAS No. 2137661-14-2) represents a sophisticated synthetic molecule with a unique structural framework. Its intricate name highlights the presence of a spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan] core, which is fused with a β-Alanine derivative. This combination of cyclic and acyclic motifs makes it a subject of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a scaffold for modulating protein-protein interactions or enzyme inhibition.

One of the most intriguing aspects of this compound is its oxabicyclo[3.1.0]hexane moiety, which contributes to its conformational rigidity. This feature is highly sought after in the design of bioactive molecules, as it can enhance binding affinity and metabolic stability. The methyl ester group further adds to its versatility, allowing for facile derivatization or prodrug strategies. Given the growing demand for novel heterocyclic compounds in pharmaceuticals, CAS No. 2137661-14-2 has garnered attention for its potential in addressing unmet medical needs, such as neurodegenerative diseases or inflammatory disorders.

In the context of current trends, the scientific community is actively investigating spirocyclic compounds due to their three-dimensional complexity and drug-like properties. Searches for "spirocyclic drug candidates" or "oxabicyclo[3.1.0]hexane derivatives" have surged in recent years, reflecting the heightened interest in these architectures. The compound’s β-Alanine component also ties into the broader discussion around amino acid-based therapeutics, which are gaining traction for their biocompatibility and functional diversity. This dual relevance positions β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester as a compelling case study for interdisciplinary research.

From a synthetic perspective, the preparation of this compound involves advanced methodologies, such as spiroannulation and esterification techniques. These processes are often optimized for yield and purity, given the compound’s potential as a building block for more complex molecules. Analytical characterization, including NMR and mass spectrometry, is critical for confirming its structure, especially the stereochemistry of the spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan] system. Such details are vital for researchers aiming to exploit its full potential in their projects.

Beyond pharmaceuticals, this compound’s unique properties may find applications in agrochemicals or specialty materials. For instance, its rigid framework could be leveraged to design novel pesticide adjuvants or polymeric additives. The intersection of these applications with sustainability goals—such as reducing environmental impact—further amplifies its relevance. As industries pivot toward greener chemistry, compounds like CAS No. 2137661-14-2 are likely to play a pivotal role in innovation.

In summary, β-Alanine, oxo-N-(spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexan]-1'-ylmethyl)-, methyl ester stands at the crossroads of multiple scientific disciplines. Its structural elegance, combined with its functional adaptability, makes it a valuable asset for researchers tackling contemporary challenges in health and technology. As exploration of spirocyclic and amino acid-based compounds continues to expand, this molecule is poised to remain a focal point of cutting-edge investigations.